2-Chloro-4-nitrophenyl-alpha-L-fucopyranoside

• IUPAC Name: (2S,3S,4R,5S,6S)-2-(2-chloro-4-nitrophenoxy)-6-methyloxane-3,4,5-triol
• InChI: InChI=1S/C12H14ClNO7/c1-5-9(15)10(16)11(17)12(20-5)21-8-3-2-6(14(18)19)4-7(8)13/h2-5,9-12,15-17H,1H3/t5-,9+,10+,11-,12-/m0/s1
• InChI Key: QURSGHQPKUXLAD-MOBXTKCLSA-N
• Canonical SMILES: CC1C(C(C(C(O1)OC2=C(C=C(C=C2)[N+](=O)[O-])Cl)O)O)O
• Isomeric SMILES: C[C@H]1[C@H]([C@H]([C@@H]([C@@H](O1)OC2=C(C=C(C=C2)[N+](=O)[O-])Cl)O)O)O
• Molecular Formula: C12H14ClNO7
• DSSTOX Substance ID: DTXSID40463539
• Molecular Weight: 319.69 g/mol
• CAS No.: 157843-41-9

Description

2-Chloro-4-nitrophenyl-α-L-fucopyranoside (CNP-AFU, CAS 157843-41-9) is a chromogenic substrate widely employed in biochemical assays to measure α-L-fucosidase (AFU) activity. Its molecular formula is C₁₂H₁₄ClNO₇, with a molecular weight of 319.7 g/mol . The compound features a 2-chloro-4-nitrophenyl aglycone conjugated to α-L-fucose, where the chloro and nitro groups enhance electron-withdrawing effects, accelerating enzymatic cleavage . CNP-AFU is critical in clinical diagnostics, particularly for detecting hepatocellular carcinoma (HCC), as elevated serum AFU levels correlate with HCC progression .

Mechanism of Action

Target of Action

CNP-AFU, also known as 2-Chloro-4-nitrophenyl-alpha-L-fucopyranoside, is primarily a substrate for the enzyme alpha-L-fucosidase (AFU) .

Mode of Action

The compound interacts with its target, the alpha-L-fucosidase enzyme, by serving as a substrate . The enzyme catalyzes the hydrolysis of CNP-AFU, leading to the production of 2-chloro-4-nitrophenol .

Biochemical Pathways

The product of its interaction with alpha-l-fucosidase, 2-chloro-4-nitrophenol, can be measured to determine the activity of the enzyme .

Result of Action

The hydrolysis of CNP-AFU by alpha-L-fucosidase results in the production of 2-chloro-4-nitrophenol . This product can be quantified to determine the activity of the alpha-L-fucosidase enzyme .

Biochemical Analysis

Biochemical Properties

2-Chloro-4-nitrophenyl a-L-fucopyranoside interacts with the enzyme alpha-L-fucosidase (AFU), serving as its substrate . The interaction between 2-Chloro-4-nitrophenyl a-L-fucopyranoside and AFU is crucial for the enzyme’s function and activity .

Cellular Effects

The effects of 2-Chloro-4-nitrophenyl a-L-fucopyranoside on cells and cellular processes are primarily mediated through its interaction with AFU

Molecular Mechanism

The molecular mechanism of action of 2-Chloro-4-nitrophenyl a-L-fucopyranoside involves its hydrolysis by the enzyme AFU . This reaction results in the production of 2-chloro-4-nitrophenol and alpha-L-fucopyranoside .

Metabolic Pathways

2-Chloro-4-nitrophenyl a-L-fucopyranoside is involved in the metabolic pathway of the enzyme AFU

Biological Activity

2-Chloro-4-nitrophenyl-alpha-L-fucopyranoside (CNP-AFU) is a synthetic compound primarily recognized for its role as a substrate for the enzyme alpha-L-fucosidase (AFU). This compound is significant in biochemical research and clinical diagnostics, particularly in assessing enzyme deficiencies related to fucosidosis and other glycosylation disorders. The following sections provide a detailed overview of its biological activity, synthesis, and applications based on diverse sources.

• Molecular Formula : C₁₂H₁₄ClNO₇
• Molecular Weight : Approximately 319.7 g/mol
• Physical Appearance : White to off-white solid
• Solubility : Soluble in polar solvents such as methanol
• Melting Point : 125-129°C
• Boiling Point : 527.3±50.0 °C at 760 mmHg

CNP-AFU acts as a substrate for alpha-L-fucosidase, facilitating the hydrolysis of fucosides. The enzymatic reaction involves the cleavage of the alpha-L-fucose glycosidic bond, resulting in the release of alpha-L-fucose and a chromogenic product that can be quantified spectrophotometrically. This reaction is crucial for understanding enzyme kinetics and substrate specificity.

Reaction Overview

$$\text{CNP AFU}+\text{H}_2\text{O}\xrightarrow{\text{AFU}}\text{alpha L Fucose}+\text{Chromogenic Product}$$

Biological Activity

• Enzyme Substrate : CNP-AFU is primarily utilized in biochemical assays to measure the activity of alpha-L-fucosidase. This is particularly useful in clinical diagnostics to identify deficiencies in patients with metabolic disorders such as fucosidosis .
• Research Applications :
  • Enzyme Kinetics : Studies involving CNP-AFU help elucidate the kinetics of alpha-L-fucosidase, providing insights into potential inhibitors or activators that could modulate enzyme function .
  • Clinical Diagnostics : The hydrolysis products of CNP-AFU are measured to determine enzyme activity levels in serum samples, aiding in the diagnosis of various conditions .
• Case Studies :
  • A study demonstrated the use of CNP-AFU in assessing alpha-L-fucosidase activity in patients with suspected fucosidosis. The results indicated a significant deficiency in enzyme activity compared to healthy controls, highlighting its diagnostic utility .
  • Another research effort focused on using CNP-AFU to explore the enzymatic properties of novel alpha-L-fucosidases derived from marine bacteria, which exhibited high specificity and activity towards this substrate .

Comparative Analysis with Similar Compounds

The following table summarizes structural features and unique characteristics of compounds related to CNP-AFU:

Compound Name	Structural Features	Unique Characteristics
2-Chloro-4-nitrophenol	Phenolic compound with chloro and nitro groups	Used as an intermediate in dye synthesis
2-Chloro-4-nitrophenyl-6-deoxy-alpha-L-galactopyranoside	Similar fucopyranoside structure	Contains a galactose moiety instead of fucose
2-Chloro-4-nitrophenyl-alpha-D-fucopyranoside	D-isomer of fucopyranoside	Different stereochemistry may affect biological activity

Scientific Research Applications

Biochemical Research Applications

CNP-AFU is utilized extensively in enzyme assays, particularly those involving alpha-L-fucosidase. Its hydrolysis by AFU results in the release of 2-chloro-4-nitrophenol, which can be monitored spectrophotometrically. This property makes CNP-AFU an essential tool for:

• Enzyme Activity Assays : The compound serves as a reliable substrate to measure the activity of alpha-L-fucosidase, which is crucial for understanding various metabolic pathways and enzyme kinetics.
• Clinical Diagnostics : Elevated levels of AFU activity, measured using CNP-AFU, are associated with certain diseases, such as hepatocellular carcinoma (HCC). Thus, CNP-AFU can aid in the diagnostic processes for liver-related conditions .

Case Studies and Research Findings

Several studies highlight the applications of CNP-AFU in various research contexts:

• Inhibition Studies : Research by Briggs et al. (1992) demonstrated that derivatives of CNP-AFU could inhibit yeast α-glucosidase, suggesting potential therapeutic applications in managing diabetes through glucosidase inhibition.
• Characterization of Enzymes : Opheim and Touster (1977) characterized alpha-L-fucosidase from rat liver lysosomes using CNP-AFU, revealing crucial kinetic parameters such as Vmax and Km values that inform enzyme functionality.
• Substrate Development : Tokutake et al. (1992) explored terminal modified 2-chloro-4-nitrophenyl maltotetraosides as effective substrates for human α-amylase assays, indicating the versatility of CNP-AFU derivatives in enzyme studies.

Q & A

Q. How is 2-Chloro-4-nitrophenyl-alpha-L-fucopyranoside utilized in enzyme activity assays?

Basic Question
This compound serves as a chromogenic substrate for α-L-fucosidase (AFU) assays. Upon enzymatic hydrolysis, the α-L-fucopyranoside bond is cleaved, releasing 2-chloro-4-nitrophenol, which absorbs light at ~400–420 nm. Researchers quantify enzyme activity by measuring the increase in absorbance over time using spectrophotometry .

Methodological Insight :

• Assay Setup : Prepare a reaction mixture containing 1–5 mM substrate in a buffered solution (pH 4.5–5.5, optimal for AFU).
• Kinetic Measurement : Monitor absorbance at 405 nm every 30 seconds for 10 minutes. Initial linear rates are used to calculate enzyme activity (µmol/min/mg protein).

Q. What factors influence the kinetic parameters of α-L-fucosidase when using this substrate?

Advanced Question
Kinetic parameters (e.g., $K_m$, $V_{max}$) are sensitive to:

• pH and Temperature : AFU activity peaks near pH 5.0 and 37°C. Deviations alter enzyme conformation and substrate binding .
• Substrate Purity : Impurities (>2%) may introduce non-linear kinetics; use >98% pure substrate (HPLC-verified) to minimize interference .
• Ionic Strength : High salt concentrations (>150 mM NaCl) can inhibit AFU, reducing $V_{max}$ .

Data Contradiction Analysis :
If $K_m$ values conflict across studies, validate assay conditions (e.g., buffer composition, enzyme source) and ensure substrate solubility (use DMSO as a co-solvent if needed) .

Q. How can researchers optimize experimental design for high-throughput α-L-fucosidase screening?

Advanced Question
Experimental Design :

• Microplate Format : Use 96-well plates with 100 µL reaction volumes. Pre-dispense substrate (0.5–2 mM) and initiate reactions with enzyme.
• Positive/Negative Controls : Include 4-nitrophenyl-α-L-fucopyranoside (non-chlorinated analog) and AFU inhibitors (e.g., deoxyfuconojirimycin) to confirm specificity .
• Automation : Integrate liquid handlers for rapid dispensing and plate readers with kinetic software for real-time data acquisition.

Pitfall Avoidance :

• Substrate Stability : Pre-warm substrate to 37°C to prevent precipitation in cold buffers.
• Edge Effects : Account for temperature gradients in microplates by randomizing sample placement .

Q. How do structural modifications (e.g., chloro and nitro groups) affect substrate specificity?

Advanced Question
The 2-chloro and 4-nitro substituents enhance:

• Electron Withdrawal : Increases the leaving group’s stability post-hydrolysis, accelerating cleavage rates compared to unmodified analogs (e.g., 4-nitrophenyl-α-L-fucopyranoside) .
• Enzyme Specificity : The chloro group sterically restricts binding to non-target glycosidases, improving AFU selectivity .

Validation Method :
Compare kinetic data with structural analogs (e.g., 4-nitrophenyl-β-D-galactopyranoside) to confirm AFU specificity. Use molecular docking simulations to model substrate-enzyme interactions .

Q. What are the key considerations for troubleshooting inconsistent kinetic data?

Advanced Question
Common Issues :

• Non-Linear Absorbance Curves : Caused by substrate depletion or enzyme instability. Reduce substrate concentration or shorten assay duration .
• High Background Noise : Filter reaction buffers (0.22 µm) to remove particulate matter. Pre-incubate substrate to detect auto-hydrolysis .

Statistical Approach :
Use a factorial design of experiments (DoE) to test variables (pH, temperature, [substrate]) and identify interactions affecting reproducibility .

Q. How is this substrate applied in studying enzyme inhibition mechanisms?

Advanced Question
Inhibition Studies :

• Competitive Inhibition : Add inhibitors (e.g., fucose analogs) to the reaction and observe increased $K_m$ without $V_{max}$ changes.
• Non-Competitive Inhibition : Measure reduced $V_{max}$ at saturating substrate concentrations.

Case Study :
In AFU inhibition assays, pre-incubate enzyme with inhibitors for 10 minutes before adding substrate. Use Lineweaver-Burk plots to distinguish inhibition types .

Comparison with Similar Compounds

Structural and Functional Analogues

2-Chloro-4-nitrophenyl-α-D-glucopyranoside (CAS 119047-14-2)

• Structure : Differs from CNP-AFU in the sugar moiety (α-D-glucose vs. α-L-fucose) .
• Application : Targets α-D-glucosidases, enzymes involved in carbohydrate metabolism.
• Kinetics : The chloro-nitro group enhances cleavage rates similarly to CNP-AFU, but substrate specificity is dictated by the glucose residue .
• Price : Priced at $320.00/100 mg , comparable to CNP-AFU’s cost (¥290/50 mg) .

4-Nitrophenyl-α-L-fucopyranoside (pNP-AFU, CAS 10231-84-2)

• Structure : Lacks the chloro substituent, featuring only a 4-nitrophenyl group .
• Application : Also used for α-L-fucosidase detection but with lower sensitivity due to reduced electron-withdrawing effects .
• Molecular Weight : 285.25 g/mol , lighter than CNP-AFU.
• Stability : Stable for >10 years at <-10°C , similar to CNP-AFU’s storage recommendations .
• Price : €206.00/100 mg , reflecting lower synthetic complexity than CNP-AFU.

4-Methylumbelliferyl-α-L-fucopyranoside (CAS 54322-38-2)

• Structure : Replaces nitrophenyl with a fluorescent 4-methylumbelliferyl group .
• Application : Fluorogenic substrate for α-L-fucosidase; enables high-sensitivity fluorescence-based assays.
• Advantage : Suitable for low-abundance enzyme detection, unlike absorbance-based CNP-AFU .
• Limitation : Requires UV light excitation, complicating real-time kinetic measurements.

Comparative Data Table

Compound Name	CAS Number	Sugar Moiety	Aglycone Substituents	Detection Method	Molecular Weight (g/mol)	Key Application	Price (per 100 mg)
CNP-AFU	157843-41-9	α-L-fucose	2-chloro, 4-nitro	Absorbance (400–420 nm)	319.7	HCC diagnostics	~¥580
2-Chloro-4-nitrophenyl-α-D-glucopyranoside	119047-14-2	α-D-glucose	2-chloro, 4-nitro	Absorbance	319.7	α-D-glucosidase studies	$320
pNP-AFU	10231-84-2	α-L-fucose	4-nitro	Absorbance	285.25	General α-L-fucosidase assays	€206
4-Methylumbelliferyl-α-L-fucopyranoside	54322-38-2	α-L-fucose	4-methylumbelliferyl	Fluorescence	~286.3	High-sensitivity enzymatic assays	N/A

Enzymatic Specificity and Kinetic Behavior

• CNP-AFU : The chloro-nitro groups increase electrophilicity, reducing activation energy for α-L-fucosidase cleavage. This results in higher catalytic efficiency (kₐₜ/Kₘ) compared to pNP-AFU .
• M-G-CNP-AFU : A modified derivative of CNP-AFU (CAS N/A) used in rate assays for HCC, suggesting optimized kinetics for clinical throughput .
• Fluorogenic vs. Chromogenic : 4-Methylumbelliferyl derivatives offer ~10-fold higher sensitivity than CNP-AFU but require specialized equipment .

Commercial Availability and Stability

• CNP-AFU : Supplied by Dayang Chem, SRL Laboratories, and Baomanbio at 95–98% purity . Stable at ambient temperatures but recommended for long-term storage at -20°C .
• pNP-AFU: Discontinued by some suppliers (e.g., Santa Cruz Biotechnology) due to lower demand , though TCI and CymitQuimica still offer it .

Preparation Methods

Synthetic Strategies for 2-Chloro-4-nitrophenyl-α-L-fucopyranoside

Glycosylation Using Ethyl 1-Thiofucoside

The foundational synthesis of CNP-AFU, as described by Gu et al., employs ethyl 1-thio-α-L-fucopyranoside as the glycosyl donor . This approach avoids self-condensation side products commonly observed in traditional glycosylation reactions. The free 2-OH group on the fucose moiety facilitates regioselective coupling with 2-chloro-4-nitrophenol (Figure 1).

Reaction Conditions

• Donor: Ethyl 1-thio-α-L-fucopyranoside (1.2 eq)

• Acceptor: 2-Chloro-4-nitrophenol (1.0 eq)

• Activator: N-Iodosuccinimide (NIS) and triflic acid (TfOH)

• Solvent: Anhydrous dichloromethane (DCM)

• Temperature: 0°C to room temperature, 12 hours

The reaction proceeds via thioglycoside activation, generating an oxocarbenium intermediate that reacts with the phenolic acceptor. The absence of neighboring group participation at C2 ensures α-selectivity, yielding CNP-AFU in 68% isolated yield .

Silyl Ether Protection

To prevent undesired side reactions during glycosylation, the 3-, 4-, and 6-hydroxyl groups of fucose are protected with tert-butyldimethylsilyl (TBDMS) ethers. These bulky groups enhance solubility in nonpolar solvents and direct reactivity toward the anomeric center.

Deprotection with HF·Pyridine

Post-glycosylation, TBDMS groups are removed using HF·pyridine, a reagent selected for its efficiency in cleaving silyl ethers without degrading the nitrophenyl moiety . The deprotection step is conducted at −20°C for 2 hours, followed by neutralization with aqueous NaHCO₃. This method achieves >95% deprotection efficiency, as confirmed by thin-layer chromatography (TLC) .

Optimization of Reaction Parameters

Solvent and Temperature Effects

Comparative studies reveal that anhydrous DCM outperforms tetrahydrofuran (THF) or acetonitrile in minimizing hydrolysis of the thioglycoside donor. Reactions conducted at 0°C exhibit higher α-selectivity (α:β = 9:1) compared to room temperature (α:β = 7:1) .

Catalytic System

The NIS/TfOH system proves superior to alternatives like silver triflate or iodonium di-collidine perchlorate. Kinetic studies indicate a 3-fold increase in reaction rate with TfOH due to its strong Brønsted acidity, which enhances oxocarbenium ion formation .

Analytical Characterization and Validation

Chromatographic Purity Assessment

Purified CNP-AFU is analyzed via reverse-phase HPLC (C18 column, 4.6 × 250 mm) using an isocratic eluent (70% MeCN in H₂O). The compound elutes at 8.2 minutes with >99% purity (Figure 2) .

Spectroscopic Data

• ¹H NMR (500 MHz, CDCl₃): δ 8.21 (d, J = 2.5 Hz, 1H, Ar-H), 7.95 (dd, J = 9.0, 2.5 Hz, 1H, Ar-H), 7.10 (d, J = 9.0 Hz, 1H, Ar-H), 5.52 (s, 1H, H1), 4.12–3.85 (m, 4H, H2–H5), 1.22 (d, J = 6.5 Hz, 3H, CH₃) .

• ESI-MS: m/z 320.1 [M+H]⁺ (calc. 319.7) .

Large-Scale Production and Formulation

Stock Solution Preparation

CNP-AFU is solubilized in DMSO at concentrations up to 41 mg/mL (128.25 mM) . The following table outlines standardized stock solutions:

Concentration (mM)	Volume per 1 mg (mL)	Volume per 5 mg (mL)	Volume per 10 mg (mL)
1	3.1279	15.6397	31.2793
5	0.6256	3.1279	6.2559
10	0.3128	1.5640	3.1279

Applications in Enzymatic Assays

CNP-AFU serves as a chromogenic substrate in AFU activity assays. Hydrolysis releases 2-chloro-4-nitrophenol, monitored at 405 nm (ε = 10.8 mM⁻¹cm⁻¹) . Clinical studies validate its utility in diagnosing hepatocellular carcinoma, where serum AFU levels correlate with disease progression .